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Compound of Interest

Compound Name: Org-24598

Cat. No.: B1662365

For Researchers, Scientists, and Drug Development Professionals

Abstract

Org-24598 is a potent and selective inhibitor of the glial glycine transporter 1b (GlyT1b), with
an IC50 of 6.9 nM.[1] By blocking the reuptake of glycine in the synapse, Org-24598 effectively
increases the concentration of this neurotransmitter, which in turn acts as a co-agonist at N-
methyl-D-aspartate (NMDA) receptors. This modulation of NMDA receptor activity makes Org-
24598 a valuable tool for research in areas such as schizophrenia, cognitive deficits, and
substance abuse disorders. This document provides detailed information on the solubility of
Org-24598 in various solvents, protocols for its preparation and use in experimental settings,
and an overview of its mechanism of action.

Chemical Properties
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Property Value Reference
Molecular Weight 367.36 g/mol [1]

Formula C19H20F3NOs [1]

CAS Number 372198-97-5 [1]
Appearance White to off-white solid

Purity >98% (HPLC) [1]

Storage Store at +4°C or 2-8°C [1]

Solubility Data

Org-24598 exhibits good solubility in dimethyl sulfoxide (DMSO) and has some solubility in
agueous solutions. For in vivo studies, it has been successfully dissolved in phosphate-
buffered saline (PBS) and saline containing a small amount of DMSO.

Solvent Maximum Concentration Reference
DMSO 100 mM (36.74 mg/mL) [1]
Water >2 mg/mL

Sufficient for in vivo dosing
0.01M PBS (e.g., 6 or 9 mg/kg in a 5 ml/kg [2]

volume)

Sufficient for in vivo dosing
Saline with 0.1% DMSO (e.g., 0.1, 0.3, and 0.6 mg/kg [31[41[5]
in a 2 mL/kg volume)

Signaling Pathway and Mechanism of Action

0Org-24598's primary mechanism of action is the selective inhibition of the GlyT1b glycine
transporter, which is predominantly expressed on glial cells surrounding synapses. This
inhibition leads to an accumulation of glycine in the synaptic cleft. Glycine acts as a mandatory
co-agonist at the glycine binding site of the NMDA receptor. The binding of both glutamate and
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glycine is required for the activation of the NMDA receptor, which then allows for the influx of
Caz* ions. This influx triggers downstream signaling cascades crucial for synaptic plasticity,

learning, and memory.
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Mechanism of Action of Org-24598.

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Org-24598 in
DMSO, which can be stored for later dilution in aqueous buffers for experiments.

Materials:

Org-24598 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:
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e Weighing: Accurately weigh the desired amount of Org-24598 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 36.74 mg of Org-24598 (Molecular
Weight = 367.36 g/mol ).

e Solubilization: Add the weighed Org-24598 to a sterile tube. Using a calibrated micropipette,
add the calculated volume of DMSO. For 36.74 mg of Org-24598, add 1 mL of DMSO to
achieve a 100 mM concentration.

e Mixing: Vortex the solution until the Org-24598 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage, the
solution can be kept at +4°C.[1]

Preparation of Working Solutions for In Vitro and In Vivo
Studies

This protocol details the dilution of the DMSO stock solution into aqueous buffers suitable for
cell culture experiments or administration to animals.

Materials:

100 mM Org-24598 in DMSO stock solution

Sterile phosphate-buffered saline (PBS) or sterile saline (0.9% NaCl)

Sterile tubes

Calibrated micropipettes
Procedure for In Vitro Working Solution:

e Thaw Stock: Thaw an aliquot of the 100 mM Org-24598 DMSO stock solution at room
temperature.
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« Dilution: Serially dilute the stock solution in the desired cell culture medium or buffer to
achieve the final working concentration. Ensure the final concentration of DMSO in the
culture medium is low (typically <0.1%) to avoid solvent toxicity.

Procedure for In Vivo Dosing Solution (Example): This example is based on a study where
Org-24598 was dissolved in 0.01M PBS for intraperitoneal (i.p.) injection in rats.[2]

Thaw Stock: Thaw an aliquot of the 100 mM Org-24598 DMSO stock solution.

o Calculate Dilution: Determine the required concentration of the dosing solution based on the
desired dose (e.g., in mg/kg) and the injection volume. For instance, to administer a 6 mg/kg
dose in an injection volume of 5 mL/kg, the required concentration is 1.2 mg/mL.

e Prepare Dosing Solution: Dilute the DMSO stock solution with sterile 0.01M PBS to the final
desired concentration. It is crucial to add the DMSO stock to the PBS while vortexing to
prevent precipitation of the compound.

 Verification: Ensure the solution is clear and free of precipitates before administration.

Another approach for in vivo studies involves using saline with a small percentage of DMSO.
For example, some studies have used saline with 0.1% DMSO as the vehicle.[3][4][5]

Experimental Workflow

The following diagram outlines a general workflow for conducting an experiment using Org-
24598, from preparation to data analysis.
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General experimental workflow for using Org-24598.
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Safety Precautions

Org-24598 is intended for laboratory research use only. Standard laboratory safety practices
should be followed when handling this compound. This includes wearing appropriate personal
protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of
the powder and contact with skin and eyes. In case of contact, wash the affected area
thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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